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Compound Name: 2-Methoxy-N-methylethanamine

Cat. No.: B1584131 Get Quote
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methylethanamine
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Abstract
2-Methoxy-N-methylethanamine is a bifunctional organic compound featuring both an ether

and a secondary amine group. Its utility in organic synthesis as a building block and reagent

necessitates a high degree of purity.[1] Crude reaction mixtures often contain unreacted

starting materials, byproducts, and residual solvents that can interfere with subsequent

chemical transformations. This document provides a detailed guide for the purification of crude

2-Methoxy-N-methylethanamine, targeting researchers, scientists, and drug development

professionals. We will explore two primary purification strategies: a classic acid-base extraction

coupled with fractional distillation for bulk purification, and a more nuanced flash

chromatography approach for challenging separations or smaller scales. The causality behind

experimental choices is emphasized to empower the user with a deep understanding of the

purification principles.

Compound Profile and Safety Precautions
Before commencing any purification protocol, a thorough understanding of the physical

properties and hazards associated with 2-Methoxy-N-methylethanamine is critical.
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Physical and Chemical Properties
The efficiency of purification techniques like distillation and extraction is directly dependent on

the physicochemical properties of the target compound.

Property Value Source

Molecular Formula C₄H₁₁NO [2][3][4]

Molecular Weight 89.14 g/mol [2][3]

Boiling Point ~96 °C [4]

Density ~0.83 g/mL [4]

Appearance Colorless to pale yellow liquid [4]

CAS Number 38256-93-8 [2][3][5]

Critical Safety Mandates
2-Methoxy-N-methylethanamine is a hazardous chemical. Strict adherence to safety

protocols is mandatory.

Hazards: The compound is classified as a highly flammable liquid and vapor.[2][3] It causes

severe skin burns and eye damage and may cause respiratory irritation.[2][3][4]

Personal Protective Equipment (PPE): Always work in a well-ventilated fume hood. Wear

appropriate PPE, including:

Flame-retardant lab coat.

Chemical splash goggles and a face shield.[2]

Chemically resistant gloves (inspect before use).[2]

Closed-toe shoes.

Handling: Keep away from heat, sparks, and open flames. Use explosion-proof electrical

equipment.[2] Ground/bond the container and receiving equipment to prevent static
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discharge.[2] Avoid breathing vapors or mist.[2]

Storage: Store in a tightly closed container in a cool, well-ventilated place.[2][5] Keep in an

inert atmosphere, recommended at 2-8°C.[2][5]

Pre-Purification Analysis
Before selecting a purification protocol, it is advisable to analyze the crude mixture to identify

the major impurities. Techniques such as Gas Chromatography-Mass Spectrometry (GC-MS)

or Nuclear Magnetic Resonance (NMR) spectroscopy can provide valuable insights into the

nature and relative abundance of contaminants, guiding the choice of the most effective

purification strategy.

Protocol I: Acid-Base Extraction and Fractional
Distillation
This is the preferred method for purifying multi-gram to kilogram quantities of 2-Methoxy-N-
methylethanamine, especially for removing non-basic or acidic impurities. The principle relies

on the reversible conversion of the basic amine into its water-soluble salt.[6][7][8]

Rationale
The nitrogen atom in 2-Methoxy-N-methylethanamine has a lone pair of electrons, making it

a weak base.[8] By washing the crude organic mixture with an aqueous acid solution (e.g.,

dilute HCl), the amine is protonated to form an ammonium salt. This salt is ionic and therefore

preferentially dissolves in the aqueous phase, while neutral organic impurities remain in the

organic phase.[8][9] The phases are separated, and the aqueous phase containing the

ammonium salt is then treated with a base (e.g., NaOH) to regenerate the free amine, which,

being water-insoluble, separates out and can be recovered.[9] Final purification to remove any

remaining volatile impurities is achieved by fractional distillation.

Workflow Diagram
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Acid-Base Extraction

Final Purification

Crude 2-Methoxy-N-methylethanamine
in Organic Solvent

Add dilute HCl (aq)
Shake in Separatory Funnel

Allow Layers to Separate

Organic Layer
(Neutral Impurities)

Discard

Aqueous Layer
(Amine Hydrochloride Salt)

Add NaOH (aq)
until pH > 12

Recover Immiscible
Free Amine Layer

Dry Recovered Amine
(e.g., with MgSO₄)

Fractional Distillation
under N₂ atmosphere

Pure 2-Methoxy-N-methylethanamine
(Collect fraction at ~96°C)
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Is the amine
polar or non-polar?

Normal Phase Chromatography

Non-polar

Reversed-Phase Chromatography

Polar

Choose Stationary Phase

Use Acetonitrile/Water with
0.1% TEA or NH₄OH to

maintain high pH

Standard Silica

Standard

Amine-Functionalized Silica
(Recommended)

Specialized

Add 0.5-1% Triethylamine
to Hexane/EtOAc mobile phase

Run Column

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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